molecular formula C18H16N2O3S B6506579 N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide CAS No. 1421528-06-4

N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide

Cat. No. B6506579
CAS RN: 1421528-06-4
M. Wt: 340.4 g/mol
InChI Key: MEDHATBJUWSIEO-UHFFFAOYSA-N
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Description

The compound “N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide” is a complex organic molecule. It contains a benzofuran moiety, which is a heterocyclic compound . Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .


Synthesis Analysis

The synthesis of benzofuran derivatives has been a topic of interest in recent years. A common method for synthesizing benzofuran derivatives involves the cyclization of ortho-hydroxystilbenes into 2-arylbenzofurans, mediated by hypervalent iodine reagents . Another method involves the use of calcium carbide with salicylaldehyde p-tosylhydrazones or 2-hydroxyacetophenone p-tosylhydrazones to provide methyl-substituted benzofuran rings .


Molecular Structure Analysis

The molecular structure of “this compound” is complex, containing a benzofuran ring, a benzothiazole ring, and a carboxamide group . The benzofuran ring is a heterocyclic compound consisting of a fused benzene and furan ring .


Chemical Reactions Analysis

Benzofuran derivatives can undergo a variety of chemical reactions. For instance, they can undergo metal-free cyclization, oxidative cyclization, and hydroalkoxylation reactions . They can also undergo isocyanide-mediated and Pd-catalyzed 5-exo-dig reductive cyclization .

Future Directions

The future directions for the study of “N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide” and similar compounds could involve further exploration of their biological activities and potential applications in medicine . Additionally, the development of new synthetic methodologies could also be a focus of future research .

properties

IUPAC Name

N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-1,3-benzothiazole-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16N2O3S/c21-14(11-5-6-15-12(9-11)7-8-23-15)10-19-17(22)18-20-13-3-1-2-4-16(13)24-18/h1-6,9,14,21H,7-8,10H2,(H,19,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MEDHATBJUWSIEO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COC2=C1C=C(C=C2)C(CNC(=O)C3=NC4=CC=CC=C4S3)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

340.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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